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Compound of Interest

Compound Name: Pentane-3-thiol

Cat. No.: B3054696

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of
pentane-3-thiol. The information is curated for professionals in research and development,
with a focus on data presentation and experimental context.

Chemical Identity and Structure

Pentane-3-thiol, also known as 3-pentanethiol, is an organic compound with a central carbon
atom bonded to a thiol (-SH) group and two ethyl groups.[1] Its chemical structure and identity
are fundamental to understanding its physical properties and reactivity.

Table 1: Chemical Identifiers of Pentane-3-thiol
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Identifier Value

IUPAC Name pentane-3-thiol[1][2][3]

CAS Number 616-31-9[1][2][4][5]

Molecular Formula C5H12S[1][2][4][5]

Molecular Weight 104.22 g/mol [1][3][5]

SMILES CCC(CC)S[1][2][5]

inChl INChl=1S/C5H12S/c1-3-5(6)4-2/h5-6H,3-4H2,1-
2H3[1][2][4]

InChikey WICKAMSPKJIXSGN-UHFFFAOY SA-N[1][2][4]

[5]

Physicochemical Properties

The physical and chemical properties of pentane-3-thiol are summarized below. These
properties are crucial for its handling, application in synthesis, and potential biological
interactions.

Table 2: Physical and Chemical Properties of Pentane-3-thiol
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Property Value

Clear to pale yellow liquid with a fruity, roasted,

Appearance

savory aroma[1][3]
Boiling Point 105.0 °C[1][5][6]
Melting Point -110.8 °C to -111 °C[1][5]
Density 0.825 - 0.830 g/cm3 at 20°C[1][3]

. Very slightly soluble in water; Soluble in

Solubility

ethanol[1][3]
Vapor Pressure 35.00 mmHg at 25.00 °CJ[6]
Flash Point 59.00 °F (15.00 °C)[6][7]
Refractive Index 1.444 - 1.448 at 20°C[3][7]
logP (Octanol/Water Partition Coefficient) 2.4[1][2][3]

Reactivity and Synthesis

Pentane-3-thiol exhibits reactivity typical of thiols, including oxidation, substitution, and
esterification.[1] Common reactions involve the formation of disulfides or sulfonic acids upon
oxidation, thioethers via reaction with alkyl halides, and thioesters through condensation with
carboxylic acids.[1]

General Synthetic Routes

Several methods are employed for the synthesis of pentane-3-thiol.[1] A common approach is
the alkylation of thiolates, for instance, reacting sodium thiolate with an appropriate alkyl halide.
[1] Another method involves the reduction of thioesters.[1] A more specific example is the
reductive sulfidation of 3-pentanone, which proceeds through a thione intermediate that is
subsequently reduced to yield pentane-3-thiol.

Below is a generalized workflow for the synthesis of a thiol from a ketone, which is applicable
for the synthesis of pentane-3-thiol from 3-pentanone.
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General Workflow for Thiol Synthesis from a Ketone
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Caption: General workflow for thiol synthesis.
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Experimental Protocol: Reductive Sulfidation of 3-
Pentanone (lllustrative)

While a specific, detailed experimental protocol for the synthesis of pentane-3-thiol was not
found in the search results, a general procedure based on the principles of reductive sulfidation
is outlined below. Note: This is an illustrative protocol and should be adapted and optimized
based on laboratory safety standards and empirical results.

e Thionation of 3-Pentanone:

o In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux
condenser, and nitrogen inlet, dissolve 3-pentanone in an anhydrous solvent such as
toluene.

o Add a thionating agent, for example, Lawesson's reagent (in a 0.5:1 molar ratio to the
ketone), portion-wise to control the initial exothermic reaction.

o Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

o Upon completion, cool the mixture to room temperature and remove the solvent under
reduced pressure.

o Purify the resulting crude thioketone by column chromatography on silica gel.

¢ Reduction of the Thioketone:

o

Dissolve the purified thioketone in an anhydrous ether solvent, such as diethyl ether or
tetrahydrofuran (THF), under a nitrogen atmosphere.

Cool the solution in an ice bath.

o

[¢]

Slowly add a reducing agent, such as sodium borohydride (NaBHa4) or lithium aluminum
hydride (LiAlIH4), in portions. Caution: LiAlH4 reacts violently with water.

[¢]

Allow the reaction to stir at room temperature and monitor its completion by TLC or GC.
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o Carefully quench the reaction by the slow addition of water or a dilute acid solution (e.g.,
1M HCI) while cooling in an ice bath.

o Extract the product with an organic solvent (e.qg., diethyl ether), wash the organic layer
with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced
pressure.

 Purification and Characterization:
o Purify the crude pentane-3-thiol by fractional distillation.

o Characterize the final product using spectroscopic methods such as *H NMR, 13C NMR,
and Mass Spectrometry to confirm its identity and purity.

Logical Relationships of Properties

The properties of pentane-3-thiol are interconnected. Its molecular structure dictates its
physical properties, which in turn influence its reactivity and potential applications.

Interrelation of Pentane-3-thiol Properties
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Caption: Interrelation of properties.

Safety and Handling

Pentane-3-thiol is a flammable liquid and vapor.[2][3] It is harmful if swallowed and toxic if
inhaled.[2][3] Appropriate personal protective equipment (PPE), including gloves, protective
clothing, and eye/face protection, should be worn when handling this chemical.[2] Work should
be conducted in a well-ventilated area or fume hood.[2] Keep away from heat, sparks, open
flames, and other ignition sources.[2]

Table 3: GHS Hazard Information for Pentane-3-thiol

Hazard Class Hazard Statement

Flammable liquids (Category 2) H225: Highly flammable liquid and vapor[2][3]

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed[2][3]

Acute toxicity, Inhalation (Category 3) H331: Toxic if inhaled[2][3]
Applications

Due to its strong and distinct odor, pentane-3-thiol is used as a flavoring agent in foods and as
a fragrance ingredient.[1] Its potent smell also makes it useful as an odorant for detecting gas
leaks.[1] In a broader context, thiols like pentane-3-thiol are valuable chemical intermediates
in the synthesis of other organic compounds.[1] They also have applications in materials
science for the formation of self-assembled monolayers on metal surfaces.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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